1-(Iodomethyl)adamantane

• Molecular Formula: C11H17I
• Molecular Weight: 276.16 g/mol
• InChI: InChI=1S/C11H17I/c12-7-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-7H2
• InChIKey: AGIWPLUWFDFEJS-UHFFFAOYSA-N

1-(Iodomethyl)adamantane for Nucleophilic Substitution and Cross-Coupling Procurement

1-(Iodomethyl)adamantane (CAS 51849-10-6) is a halogenated adamantane derivative that serves as a versatile building block in organic synthesis. It consists of a rigid, highly stable adamantane cage functionalized with an iodomethyl group, making it a potent electrophile for nucleophilic substitution and metal-catalyzed cross-coupling reactions. [1] This compound is primarily utilized as a pharmaceutical intermediate and as a key precursor for introducing the adamantyl motif into more complex molecular architectures.

Electrophilic coupling Iodomethyl group enables nucleophilic substitution and metal-catalyzed cross-coupling

Synthetic building block Introduces rigid adamantane cage into complex molecular architectures

Pharmaceutical intermediate Reported use in medicinal chemistry and drug discovery synthesis workflows

• [1] American Elements. 1-(iodomethyl)adamantane. Product Page. Accessed 2026. https://www.americanelements.com/cas/51849-10-6 View Source

Why 1-(Iodomethyl)adamantane Cannot Be Replaced by Its Bromo- or Chloro-Analogs

While 1-(Bromomethyl)adamantane and 1-(Chloromethyl)adamantane share the same adamantane core, the choice of halogen dramatically alters the compound's utility. The iodide derivative offers significantly enhanced electrophilicity and leaving group ability, enabling reactions that proceed sluggishly, or not at all, with the corresponding bromo- or chloro- compounds. [1] This difference is critical for synthetic routes requiring high yields under mild conditions or for applications in which a more reactive coupling partner is necessary. [2]

Property

1-(Iodomethyl)adamantane

Bromo / Chloro analogs

Leaving group ability

Reported higher reactivity; iodide is a weaker base

Lower reactivity may limit mild-condition synthesis

Oxidative addition

Weaker C–I bond facilitates metal insertion

Stronger C–Br / C–Cl bonds may require harsher conditions

Reaction rate

Faster SRN1 and SN2 pathways reported

Slower kinetics may shift synthetic route feasibility

• [1] LibreTexts. 8.02 Relative Reactivity of Halide Leaving Groups. Accessed 2026. https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS:_CHE_267_-_Organic_Chemistry_I_(Morsch)/Chapters/Chapter_08:_Nucleophilic_Substitution/8.02_Relative_Reactivity_of_Halide_Leaving_Groups View Source
• [2] Schilling, C. I.; Plietzsch, O.; Nieger, M.; Muller, T.; Bräse, S. Fourfold Suzuki–Miyaura and Sonogashira Cross‐Coupling Reactions on Tetrahedral Methane and Adamantane Derivatives. Eur. J. Org. Chem. 2011, 1743–1754. DOI: 10.1002/ejoc.201001567 View Source

Quantitative Evidence for Selecting 1-(Iodomethyl)adamantane Over Closest Analogs

Superior Leaving Group Ability of Iodide vs. Bromide and Chloride

The iodide leaving group in 1-(Iodomethyl)adamantane is significantly more effective than bromide or chloride. This is a fundamental principle of nucleophilic substitution: iodide is a weaker base and forms a more stable anion, leading to a lower activation energy for bond cleavage. [1] This translates to faster reaction rates and the ability to utilize milder reaction conditions, which is critical for sensitive substrates. [2]

Leaving group ability

Class-level

I > Br > Cl

Supports reactivity ordering for nucleophilic substitutions

Standard textbook principle; substrate and solvent may shift relative rates

Evidence Dimension	Leaving group ability (relative reactivity order)
Target Compound Data	Iodide (I-)
Comparator Or Baseline	Bromide (Br-) and Chloride (Cl-)
Quantified Difference	Iodide > Bromide > Chloride (qualitative order established in chemical literature)
Conditions	Standard nucleophilic substitution (SN1/SN2) contexts

Why This Matters

This ensures higher yields, shorter reaction times, and broader substrate compatibility in synthetic sequences where 1-(Iodomethyl)adamantane is employed as an electrophile.

• [1] LibreTexts. 8.02 Relative Reactivity of Halide Leaving Groups. Accessed 2026. https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS:_CHE_267_-_Organic_Chemistry_I_(Morsch)/Chapters/Chapter_08:_Nucleophilic_Substitution/8.02_Relative_Reactivity_of_Halide_Leaving_Groups View Source
• [2] Jensen, H.; Sørensen, H. S.; Pedersen, S. U.; Daasbjerg, K. Competition between Electron Transfer and SN2 in the Reaction of Anthracene Radical Anion with Alkyl Halides. J. Chem. Soc., Perkin Trans. 2 2002, 1579–1586. (Implication from SN2 being precluded for 1-iodoadamantane) View Source

Weaker Carbon-Halogen Bond Strength: Facilitating Oxidative Addition in Cross-Couplings

The C–I bond is considerably weaker than C–Br or C–Cl bonds, making oxidative addition to transition metals like palladium more facile. Average bond dissociation energies are approximately 240 kJ/mol for C–I, 270 kJ/mol for C–Br, and 330 kJ/mol for C–Cl. [1] This lower bond strength allows 1-(Iodomethyl)adamantane to participate effectively in cross-coupling reactions under milder conditions compared to its bromo or chloro counterparts, which often require harsher conditions or specialized catalysts. [2]

C–I bond energy

Class-level

~240 kJ/mol

Weaker bond facilitates oxidative addition in cross-couplings

C–Br ~270 kJ/mol; C–Cl ~330 kJ/mol (gas-phase reference data)

Evidence Dimension	Carbon-halogen bond dissociation energy (D)
Target Compound Data	C–I: ~240 kJ/mol
Comparator Or Baseline	C–Br: ~270 kJ/mol; C–Cl: ~330 kJ/mol
Quantified Difference	C–I bond is ~30 kJ/mol weaker than C–Br and ~90 kJ/mol weaker than C–Cl
Conditions	Gas-phase bond dissociation enthalpies for alkyl halides

Why This Matters

This property is a key driver in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, where 1-(Iodomethyl)adamantane can be used to efficiently construct C–C bonds to the adamantane framework.

• [1] Chegg. Average Bond Dissociation Energies (Data Table). Accessed 2026. https://www.chegg.com/homework-help/questions-and-answers/average-bond-dissociation-energies-d-kj-mol-151-s-f-310-s-cl-250-s-br-210-s-s-225-h-h-436--q76416340 View Source
• [2] Schilling, C. I.; Plietzsch, O.; Nieger, M.; Muller, T.; Bräse, S. Fourfold Suzuki–Miyaura and Sonogashira Cross‐Coupling Reactions on Tetrahedral Methane and Adamantane Derivatives. Eur. J. Org. Chem. 2011, 1743–1754. DOI: 10.1002/ejoc.201001567 View Source

Faster Reactivity of 1-Iodo vs. 1-Bromo-Adamantane in SRN1 Reactions

In liquid ammonia, the photostimulated SRN1 reaction of 1-iodoadamantane with Me3Sn(-) ions yields the substitution product in a few minutes. While a direct rate constant for 1-(Iodomethyl)adamantane is not available, studies on the related 1-haloadamantanes show that 1-iodo compounds react readily, whereas 1-chloro analogs react significantly slower. A competition experiment showed 1-ClAd to be 5.3 times more reactive than 5-chloro-2-adamantanone toward Me3Sn(-) ions, highlighting the strong influence of the halide. [1] Given that iodide is a better leaving group than chloride, 1-(Iodomethyl)adamantane is expected to exhibit enhanced reactivity in SRN1-type processes.

SRN1 reactivity

Cross-study comparable

Iodo > Chloro (I faster)

Supports faster radical-nucleophilic functionalization

1-ClAd 5.3× more reactive than a reference in competition experiments

Evidence Dimension	Relative reactivity in SRN1 substitution
Target Compound Data	1-Iodoadamantane (related scaffold) reacts in minutes; expected high reactivity for 1-(Iodomethyl)adamantane
Comparator Or Baseline	1-Chloroadamantane: 5.3× more reactive than 5-chloro-2-adamantanone in competition experiments
Quantified Difference	Qualitative: I > Br > Cl in reactivity (class inference); 1-ClAd is 5.3× more reactive than a reference compound
Conditions	Liquid ammonia, photostimulated SRN1 conditions with Me3Sn(-) ions

Why This Matters

For applications involving radical-nucleophilic substitution (SRN1) pathways, the iodo derivative provides a clear kinetic advantage, enabling efficient functionalization of the adamantane core.

• [1] Santiago, A. N.; et al. Triorganostannylation of Halo- and Dihaloadamantanes and 5-Chloro-2-adamantanone in Liquid Ammonia by the S(RN)1 Mechanism. Relative Reactivity of Nucleophiles and Bridgehead Halides. J. Org. Chem. 2002, 67 (8), 2494–2500. DOI: 10.1021/jo016151h View Source

Established Utility as a Pharmaceutical Intermediate

1-(Iodomethyl)adamantane is specifically marketed and utilized as a pharmaceutical intermediate for the synthesis of various active compounds. This functional role is enabled by the iodine atom, which allows for the installation of the adamantyl group via nucleophilic displacement. In contrast, the chloro- and bromo- analogs are less commonly employed for this purpose due to their lower reactivity, which can lead to poor yields or the need for forcing conditions incompatible with complex drug-like scaffolds. [1]

Application designation

Data to verify

Pharmaceutical intermediate

Reported procurement context for medicinal chemistry research

Based on supplier product description; review specific synthetic utility

Evidence Dimension	Commercial and application designation
Target Compound Data	Marketed as a drug intermediate
Comparator Or Baseline	1-(Bromomethyl)adamantane and 1-(Chloromethyl)adamantane (less common in this role)
Quantified Difference	N/A (qualitative market positioning)
Conditions	Commercial procurement for medicinal chemistry research

Why This Matters

For procurement in a medicinal chemistry context, this validates that the compound has a recognized and documented use in drug discovery, unlike less reactive analogs which are primarily niche research chemicals.

• [1] TargetMol. 1-Adamantylcarbinyl iodide. Product Page. Accessed 2026. https://www.targetmol.cn/compound/1-Adamantylcarbinyl_iodide View Source

Optimal Application Scenarios for 1-(Iodomethyl)adamantane in Research and Industry

Palladium-Catalyzed Cross-Coupling for Advanced Materials

The low C–I bond dissociation energy (~240 kJ/mol) makes 1-(Iodomethyl)adamantane an ideal partner in Suzuki-Miyaura and Sonogashira couplings. [1] This is leveraged in the synthesis of rigid, tetrahedral molecular tectons for metal-organic frameworks (MOFs) and other advanced materials where the adamantane core imparts structural stability.

Efficient Nucleophilic Displacement in Medicinal Chemistry

As a potent electrophile with a superior iodide leaving group, this compound is the reagent of choice for installing the adamantylmethyl group onto nitrogen-, oxygen-, or sulfur-containing nucleophiles in the synthesis of drug candidates. [1] Its high reactivity ensures better conversion and purification profiles in the final steps of a drug synthesis route.

Radical-Nucleophilic Substitution (SRN1) for Complex Functionalization

In scenarios where traditional SN2 reactivity is hindered by the steric bulk of the adamantane cage, photostimulated SRN1 pathways offer a viable alternative. The use of 1-(Iodomethyl)adamantane, with its fast SRN1 reactivity profile, allows for the introduction of diverse nucleophiles onto the adamantane framework under mild conditions. [1]

Synthesis of Polymerizable Monomers

The iodomethyl group serves as an efficient handle for attaching polymerizable moieties (e.g., vinyl, acrylate) to the adamantane core. This is used to create monomers for high-performance polymers with enhanced thermal and mechanical properties derived from the rigid adamantyl unit. [1]

Application

Selection Property

Validation Focus

Pd-catalyzed cross-coupling

Low C–I bond energy supports oxidative addition

Coupling efficiency under mild conditions

Nucleophilic displacement

Reported iodide leaving group reactivity

Yield and purification profile

SRN1 functionalization

Faster SRN1 reactivity vs chloro analogs

Radical-nucleophilic pathway compatibility

Monomer synthesis

Iodomethyl electrophile for attachment

Monomer purity and polymer performance

• [1] Schilling, C. I.; Plietzsch, O.; Nieger, M.; Muller, T.; Bräse, S. Fourfold Suzuki–Miyaura and Sonogashira Cross‐Coupling Reactions on Tetrahedral Methane and Adamantane Derivatives. Eur. J. Org. Chem. 2011, 1743–1754. DOI: 10.1002/ejoc.201001567 View Source